Cas no 1105237-59-9 (N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide)
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide
- 1105237-59-9
- N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-2-(2-methylphenoxy)acetamide
- N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-2-(o-tolyloxy)acetamide
- AKOS024643316
- F2368-0818
-
- Inchi: 1S/C18H16FN3O3/c1-12-4-2-3-5-15(12)24-11-16(23)20-18-22-21-17(25-18)10-13-6-8-14(19)9-7-13/h2-9H,10-11H2,1H3,(H,20,22,23)
- InChI Key: LARLWFFFAZSQNE-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CC1=NN=C(NC(COC2C=CC=CC=2C)=O)O1
Computed Properties
- Exact Mass: 341.11756954g/mol
- Monoisotopic Mass: 341.11756954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 77.2Ų
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2368-0818-2μmol |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-5μmol |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-10μmol |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-20μmol |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-1mg |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-2mg |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-3mg |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-4mg |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-5mg |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2368-0818-10mg |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide |
1105237-59-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide
Research Briefing on N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide (CAS: 1105237-59-9)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide (CAS: 1105237-59-9) as a promising therapeutic agent. This compound, characterized by its unique oxadiazole core and fluorophenylmethyl substituent, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following briefing provides an overview of the latest research findings, focusing on the synthesis, mechanism of action, and therapeutic potential of this compound.
The synthesis of N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, particularly the cyclization of the oxadiazole ring, to improve efficiency and scalability. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.
Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to selectively bind to target proteins, thereby modulating their function. For instance, research indicates that the compound's fluorophenylmethyl group enhances its binding affinity, while the oxadiazole ring contributes to its stability and bioavailability. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory or anticancer agents.
In vivo studies have further validated the therapeutic potential of N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide. Animal models of inflammation and cancer have shown significant reduction in disease markers following treatment with this compound. Notably, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized to ensure its suitability for clinical development. Preliminary toxicity studies indicate a favorable safety profile, although further investigations are warranted to assess long-term effects.
In conclusion, N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide represents a promising candidate for therapeutic development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for targeting specific disease pathways. Future research should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. This briefing underscores the importance of continued investigation into this compound, which may pave the way for innovative treatments in the fields of oncology and immunology.
1105237-59-9 (N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(2-methylphenoxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)